Cas no 1269429-29-9 (tert-Butyl 4-(1H-pyrazol-1-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(1H-pyrazol-1-yl)piperidine-1-carboxylate
• CAS No: 1269429-29-9
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 2093071
• PubChem ID: 67971778
• Update Time: 2024-11-04

tert-Butyl 4-(1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(1H-pyrazol-1-yl)piperidine-1-carboxylate
• SCHEMBL9932855
• tert-butyl 4-pyrazol-1-ylpiperidine-1-carboxylate
• CS-0432873
• 1-Boc-4-(1-pyrazolyl)piperidine
• FT-0710950
• TERT-BUTYL 4-(PYRAZOL-1-YL)PIPERIDINE-1-CARBOXYLATE
• MFCD26402349
• WLZ3169
• KHHRPZUMRVYLNP-UHFFFAOYSA-N
• A889326
• tert-butyl4-(1H-pyrazol-1-yl)piperidine-1-carboxylate
• SY326946
• 1269429-29-9
• E85059
• 1-Piperidinecarboxylic acid, 4-(1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester
• DA-13076
• 1,1-Dimethylethyl 4-(1H-pyrazol-1-yl)-1-piperidinecarboxylate
• ZA5AYZ7HW5

• MDL： MFCD26402349
• Inchi： 1S/C13H21N3O2/c1-13(2,3)18-12(17)15-9-5-11(6-10-15)16-8-4-7-14-16/h4,7-8,11H,5-6,9-10H2,1-3H3
• InChI Key： KHHRPZUMRVYLNP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.4Ų